1-(5-amino-4H-1,2,4-triazol-3-yl)-3-(1,1-dioxidotetrahydrothiophen-3-yl)thiourea

• Molecular Formula: C7H12N6O2S2
• Molecular Weight: 276.3 g/mol
• SMILES: C1CS(=O)(=O)CC1NC(=S)NC2=NNC(=N2)N
• InChI: InChI=1S/C7H12N6O2S2/c8-5-10-6(13-12-5)11-7(16)9-4-1-2-17(14,15)3-4/h4H,1-3H2,(H5,8,9,10,11,12,13,16)
• InChIKey: REIRRBXQXGMGAI-UHFFFAOYSA-N

1-(5-Amino-4H-1,2,4-triazol-3-yl)-3-(1,1-dioxidotetrahydrothiophen-3-yl)thiourea: Compound Identity and Research Context

The compound 1-(5-amino-4H-1,2,4-triazol-3-yl)-3-(1,1-dioxidotetrahydrothiophen-3-yl)thiourea is a synthetic hybrid molecule incorporating a 5-amino-1,2,4-triazole moiety linked via a thiourea bridge to a 1,1-dioxidotetrahydrothiophen-3-yl (sulfolane) group. This structural combination places it within the broader class of 1,2,4-triazole-thiourea conjugates, a chemical space actively explored for antimicrobial, antifungal, and CNS-related bioactivities. The 1,2,4-triazole nucleus is a well-established pharmacophore in numerous marketed drugs (e.g., fluconazole, trazodone), while the thiourea linker is known to engage in hydrogen-bonding interactions critical for target binding. [1] [2] Despite the appealing modular architecture, publicly available peer-reviewed quantitative characterization of this specific compound is extremely limited, with most primary data confined to compound vendor catalogs and patent repositories that do not include comparative biological evaluation.

• [1] Stefańska J, Stępień K, Bielenica A, et al. Antimicrobial and Anti-biofilm Activity of Thiourea Derivatives Bearing 3-amino-1H-1,2,4-triazole Scaffold. Med Chem. 2016;12(5):478-488. doi:10.2174/1573406412666151204003146 View Source
• [2] Kaplaushenko AG. Recent achievements in studying the reactivity of 1,2,4-triazole-3-thione derivatives (literature review). Farmatsevtychnyi Zhurnal. 2015;(1). View Source

Why Generic Substitution Is Not Advisable for 1-(5-Amino-4H-1,2,4-triazol-3-yl)-3-(1,1-dioxidotetrahydrothiophen-3-yl)thiourea

Within the 1,2,4-triazole-thiourea chemical series, minor structural modifications—such as altering the N-substituent on the thiourea or the oxidation state of the heterocycle—can profoundly alter antimicrobial spectrum, anti-biofilm potency, and cytotoxicity profiles. [1] The presence of the unique 1,1-dioxidotetrahydrothiophen-3-yl (sulfolane) group in this compound introduces distinct stereoelectronic and solubility properties not found in simple aryl or alkyl analogs. Consequently, substituting this compound with another in-class thiourea derivative without direct comparative data risks importing unpredictable changes in target engagement, selectivity, and safety margins, making generic interchange scientifically unsound for procurement or experimental design.

• [1] Stefańska J, Stępień K, Bielenica A, et al. Antimicrobial and Anti-biofilm Activity of Thiourea Derivatives Bearing 3-amino-1H-1,2,4-triazole Scaffold. Med Chem. 2016;12(5):478-488. doi:10.2174/1573406412666151204003146 View Source

Quantitative Differentiation Evidence for 1-(5-Amino-4H-1,2,4-triazol-3-yl)-3-(1,1-dioxidotetrahydrothiophen-3-yl)thiourea

Antimicrobial Potency Against Gram-Positive Cocci Compared to In-Class Thiourea Derivatives

A systematic study of 21 structurally related 3-amino-1,2,4-triazole thiourea derivatives demonstrated that subtle changes in the thiourea N-substituent cause wide variation in MIC values against S. aureus and S. epidermidis. [1] While the target compound itself was not explicitly listed in the published dataset, the study provides a critical class-level baseline: the most active compounds in the series achieved MIC values of 4–32 μg/mL against Gram-positive cocci and 4–64 μg/mL against methicillin-resistant S. aureus (MRSA). [1] For any procurement decision, the target compound's activity must be benchmarked against these published values; any analog offering significantly weaker potency would represent a less attractive candidate for antimicrobial screening programs. Direct quantitative data for this specific compound versus the published leads (e.g., compounds 4, 10, 12) are not publicly available, representing a critical evidence gap that must be addressed through new comparative experimentation.

Evidence Dimension	In vitro antimicrobial activity (MIC)
Target Compound Data	Not publicly available
Comparator Or Baseline	Structurally related 3-amino-1,2,4-triazole thiourea derivatives (compounds 4, 10, 12); MIC = 4–32 μg/mL (S. aureus, S. epidermidis); MIC = 4–64 μg/mL (MRSA)
Quantified Difference	Cannot be calculated; data absent
Conditions	Broth microdilution assay; standard and methicillin-resistant S. aureus and S. epidermidis strains

Why This Matters

Establishes the quantitative potency range achievable in this scaffold, providing a threshold that any procurement-worthy analog must meet or exceed.

• [1] Stefańska J, Stępień K, Bielenica A, et al. Antimicrobial and Anti-biofilm Activity of Thiourea Derivatives Bearing 3-amino-1H-1,2,4-triazole Scaffold. Med Chem. 2016;12(5):478-488. doi:10.2174/1573406412666151204003146 View Source

Anti-Biofilm Activity: Quantitative Benchmark from Structural Analogs

In the same thiourea series, compound 10 demonstrated potent anti-biofilm activity with IC50 values of 2–6 μg/mL against both standard and methicillin-resistant S. epidermidis, outperforming other derivatives. [1] The target compound, featuring a sulfolane substituent, may exhibit altered biofilm penetration or matrix interaction properties relative to compound 10. However, without direct side-by-side testing, it is impossible to confirm whether the sulfolane group confers a genuine advantage. This evidence gap means that any claim of superior anti-biofilm performance for the target compound would be unsupported, and procurement decisions should be based on the demonstrated potency of compound 10 as the current class benchmark.

Evidence Dimension	In vitro anti-biofilm activity (IC50)
Target Compound Data	Not available
Comparator Or Baseline	Compound 10 (3-amino-1,2,4-triazole thiourea derivative); IC50 = 2–6 μg/mL against S. epidermidis biofilms
Quantified Difference	Cannot be calculated
Conditions	Crystal violet biofilm assay; standard and methicillin-resistant S. epidermidis strains

Why This Matters

Highlights that anti-biofilm potency is not uniformly distributed across the chemical series and that the sulfolane-substituted analog requires empirical validation before selection over the known lead compound 10.

• [1] Stefańska J, Stępień K, Bielenica A, et al. Antimicrobial and Anti-biofilm Activity of Thiourea Derivatives Bearing 3-amino-1H-1,2,4-triazole Scaffold. Med Chem. 2016;12(5):478-488. doi:10.2174/1573406412666151204003146 View Source

Cytotoxicity Selectivity Window: A Cautionary Tale from In-Class Data

Cytotoxicity profiling of the 21 thiourea derivatives on MT-4 cells revealed that compound 18 was significantly cytotoxic with a CC50 of 8 μM, while other analogs were less toxic. [1] For any new compound in this series, including the target sulfolane derivative, establishing a similar selectivity window is mandatory before advancing to in vivo studies. The absence of publicly reported CC50 data for the target compound means its therapeutic index cannot be estimated or compared to existing leads. This knowledge gap is a key differentiator: procurement for biological screening must be accompanied by a commitment to generate comparative cytotoxicity data against compound 18 and other reference analogs.

Evidence Dimension	Cytotoxicity (CC50)
Target Compound Data	Not available
Comparator Or Baseline	Compound 18 (toxic thiourea analog); CC50 = 8 μM on MT-4 cells; other analogs non-cytotoxic at comparable concentrations
Quantified Difference	Cannot be calculated
Conditions	MT-4 cell line; incubation and viability readout as per published protocol

Why This Matters

Underscores the critical need to measure cytotoxicity for any new analog in this series to avoid selecting a compound with an unacceptably narrow safety margin.

• [1] Stefańska J, Stępień K, Bielenica A, et al. Antimicrobial and Anti-biofilm Activity of Thiourea Derivatives Bearing 3-amino-1H-1,2,4-triazole Scaffold. Med Chem. 2016;12(5):478-488. doi:10.2174/1573406412666151204003146 View Source

Application Scenarios for 1-(5-Amino-4H-1,2,4-triazol-3-yl)-3-(1,1-dioxidotetrahydrothiophen-3-yl)thiourea Based on Class-Level Evidence

Antimicrobial Resistance Screening Programs

Given the established MIC range of 4–64 μg/mL for 3-amino-1,2,4-triazole thioureas against MRSA and other Gram-positive cocci [1], this compound can be included in antimicrobial screening cascades to determine whether the sulfolane substituent confers improved potency, spectrum, or resistance profile relative to the published leads (compounds 4, 10, 12). Procurement is justified only if accompanied by a plan to generate direct comparative MIC data.

Biofilm-Associated Infection Model Development

The anti-biofilm IC50 of 2–6 μg/mL achieved by compound 10 against S. epidermidis [1] sets a gold standard for this chemical series. The target compound could be evaluated in parallel with compound 10 in static and flow-cell biofilm models to assess whether the sulfolane moiety enhances biofilm penetration or matrix disruption. Selection for procurement should be contingent on head-to-head comparison.

Cytotoxicity and Selectivity Profiling

Because compound 18 exhibited significant cytotoxicity (CC50 = 8 μM) while other analogs in the series were well-tolerated [1], the target compound must undergo rigorous cytotoxicity testing in MT-4 cells and a panel of mammalian cell lines to establish its safety margin. Procurement for in vivo studies is premature without this data.

Structure-Activity Relationship (SAR) Expansion

The unique 1,1-dioxidotetrahydrothiophen-3-yl group introduces a polar, hydrogen-bond-accepting sulfone moiety absent in previous analogs. This compound can serve as a probe molecule to explore SAR around the thiourea N-substituent, with the published MIC, anti-biofilm, and cytotoxicity data [1] providing a robust quantitative framework for interpretation.

• [1] Stefańska J, Stępień K, Bielenica A, et al. Antimicrobial and Anti-biofilm Activity of Thiourea Derivatives Bearing 3-amino-1H-1,2,4-triazole Scaffold. Med Chem. 2016;12(5):478-488. doi:10.2174/1573406412666151204003146 View Source